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Compound of Interest

Compound Name: (Rac)-AZD 6482

Cat. No.: B2793369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of (Rac)-AZD 6482, a potent and selective inhibitor of phosphoinositide 3-

kinase β (PI3Kβ). Adherence to this protocol will ensure the integrity and reliable performance

of the compound in downstream applications.

Introduction
(Rac)-AZD6482 is the racemate of AZD6482, a selective inhibitor of the p110β subunit of PI3K.

[1][2][3] Due to its role in cell signaling pathways that govern cell growth, proliferation, and

survival, the PI3K/Akt pathway is a key target in cancer research and other therapeutic areas.

[4] AZD6482 has demonstrated antiproliferative activity and has been shown to induce

apoptosis in human glioblastoma cells.[4] It also exhibits antithrombotic activity. Proper

preparation and storage of (Rac)-AZD6482 stock solutions are critical for obtaining accurate

and reproducible experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Rac)-AZD6482 is provided in the

table below.
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Property Value

Synonyms (Rac)-KIN-193

CAS Number 1173900-33-8

Molecular Formula C₂₂H₂₄N₄O₄

Molecular Weight 408.45 g/mol

Purity ≥98%

Solubility and Storage
Proper solubilization and storage are paramount to maintaining the stability and activity of

(Rac)-AZD6482.

Solvent Solubility Storage of Stock Solution

DMSO ≥ 82 mg/mL (≥ 200.75 mM)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 1 year. Avoid repeated

freeze-thaw cycles.

Ethanol ~10 mg/mL

Water Insoluble

Note: The use of fresh, moisture-free DMSO is recommended as absorbed moisture can

reduce the solubility of the compound. To enhance solubility, warming the solution to 37°C and

brief sonication in an ultrasonic bath may be employed.

Experimental Protocols
(Rac)-AZD6482 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile, disposable tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Pre-weighing Preparation: Before opening, bring the vial of (Rac)-AZD6482 powder to room

temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of (Rac)-AZD6482 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.08 mg of the compound.

Solubilization: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

stock solution, add 1 mL of DMSO for every 4.08 mg of (Rac)-AZD6482.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and/or brief sonication can aid in dissolution. Visually

inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C

for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is not toxic to the cells (typically ≤ 0.5%).

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the PI3K/Akt signaling pathway targeted by (Rac)-AZD6482

and the experimental workflow for preparing the stock solution.
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Caption: PI3K/Akt Signaling Pathway Inhibition by (Rac)-AZD6482.
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Preparation

Dissolution

Storage

Bring (Rac)-AZD6482 powder to Room Temperature

Weigh desired amount of powder

Add anhydrous DMSO

Vortex thoroughly

Optional: Warm to 37°C

Optional: Sonicate briefly

Visually confirm complete dissolution

Aliquot into single-use volumes

Store at -20°C (short-term) or -80°C (long-term)

Click to download full resolution via product page

Caption: Experimental workflow for preparing (Rac)-AZD6482 stock solution.
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Safety Precautions
(Rac)-AZD6482 is intended for laboratory research use only. Standard laboratory safety

practices should be followed. Wear appropriate personal protective equipment, including a lab

coat, safety glasses, and gloves, when handling this compound. Avoid inhalation of dust and

contact with skin and eyes. In case of contact, wash immediately with plenty of water. Consult

the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. glpbio.com [glpbio.com]

3. medchemexpress.com [medchemexpress.com]

4. PI3Kβ inhibitor AZD6482 exerts antiproliferative activity and induces apoptosis in human
glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of (Rac)-
AZD6482 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2793369#preparing-rac-azd-6482-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b2793369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2793369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

